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Compound of Interest

Compound Name:
2-(6-Methylquinolin-3-yl)ethan-1-

amine

Cat. No.: B13070766

Get Quote

Executive Summary
6-Methylquinoline (CAS 91-62-3) represents a distinct safety anomaly within the quinoline

structural family.[1] While the parent compound, quinoline, is a confirmed hepatocarcinogen

and mutagen (Group 2B), the introduction of a methyl group at the 6-position significantly

mitigates these genotoxic risks.

This guide provides a rigorous toxicological assessment for researchers utilizing 6-

methylquinoline (6-MQ) in drug discovery or industrial synthesis.[1] The data indicates that

while 6-MQ retains acute toxicity hazards (Harmful if swallowed, Skin Irritant), it lacks the

potent mutagenicity associated with its 4- and 8-methyl isomers. This structure-activity

relationship (SAR) renders it a safer scaffold for pharmaceutical optimization, provided

standard industrial hygiene protocols are maintained.[1]

Chemical & Physical Properties Relevant to Safety
Understanding the physicochemical nature of 6-MQ is the first line of defense in risk

assessment. Its lipophilicity suggests moderate membrane permeability, while its vapor

pressure necessitates fume hood use.[1]
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Property Value Safety Implication

Molecular Weight 143.19 g/mol
Small molecule; high

bioavailability.[1]

Physical State Colorless to pale yellow oil
Liquid handling hazards;

splash risk.[1]

Boiling Point 258–260 °C
Low volatility at RT, but

hazardous vapors if heated.[1]

Log P (Octanol/Water) ~2.6

Moderate lipophilicity; potential

for passive diffusion across cell

membranes.[1]

Water Solubility Slightly soluble

Limited aqueous mobility;

requires organic solvents for

cleanup.[1]

Flash Point >110 °C
Combustible but not highly

flammable (Class IIIB).[1]

Toxicological Profile
Acute Toxicity
6-MQ is classified as Acute Toxicity Category 4 (Oral) under GHS standards.[1] It is not a highly

lethal poison but presents significant risks upon ingestion or high-dose exposure.[1]

Oral LD50 (Rat): 800 – 1260 mg/kg[1]

Dermal/Inhalation: Data is limited, but structural analogs suggest moderate absorption.[1]

Primary Irritation:

Skin: Causes skin irritation (Category 2).[1]

Eyes: Irritating to eyes; potential for corneal injury if untreated.[1]

Genotoxicity & Carcinogenicity (The "6-Position" Effect)
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The most critical distinction in the safety profile of 6-MQ is its reduced genotoxicity compared to

other methylquinolines.

Ames Test (Salmonella typhimurium): Generally reported as negative or possessing

negligible activity in strains TA98/TA100 with S9 metabolic activation.[1]

Carcinogenicity: In skin tumor initiation assays (SENCAR mice), 6-MQ exhibited no

significant tumorigenic activity, whereas 4-methylquinoline and 8-methylquinoline were

potent tumor initiators.[1]

Regulatory Status:

FEMA/JECFA: Approved as a flavoring agent (FEMA 2744).[1][2][3] Evaluation concluded

"No safety concern at current levels of intake."[1][2][4][5]

IARC/NTP: Not listed as a human carcinogen (unlike Quinoline).[1]

Structure-Activity Relationship (SAR) Visualization
The diagram below illustrates why the 6-position confers safety compared to the 4- and 8-

positions.
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Figure 1: SAR analysis showing how methyl substitution at the 6-position shifts metabolism

away from the formation of the toxic 2,3-epoxide intermediate.

Mechanism of Action: Metabolic Bioactivation
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The toxicity of quinoline compounds is largely metabolic. They are "pro-mutagens" requiring

bioactivation by Cytochrome P450 enzymes (primarily CYP2A6 and CYP3A4).[1]

The Toxic Pathway (Quinoline, 4-MQ, 8-MQ):

Enzymatic attack occurs at the electron-rich 2,3-double bond.[1]

Formation of quinoline-2,3-epoxide.[1][6]

This epoxide is unstable and highly electrophilic, covalently binding to guanine residues in

DNA.[1]

The Safety Pathway (6-MQ):

The methyl group at position 6 provides steric bulk and changes the electron density of the

ring system.

Metabolism is directed towards benzylic oxidation (forming the alcohol/acid) or

hydroxylation at non-critical ring positions.[1]

These metabolites are polar and readily excreted via Phase II conjugation

(glucuronidation), bypassing DNA interaction.[1]
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Figure 2: Metabolic fate of 6-methylquinoline.[1] The 6-methyl group promotes detoxification

pathways over the formation of genotoxic epoxides.

Environmental Safety & Ecotoxicity
While safer for humans regarding mutagenicity, 6-MQ remains an environmental hazard,

particularly to aquatic life. It is not considered PBT (Persistent, Bioaccumulative, Toxic), but

spills must be managed to prevent waterway contamination.[1]

Fish Toxicity (Fathead Minnow): LC50 ~2700 mg/L (96h).[1][7]

Invertebrate Toxicity (Daphnia magna): LC50 ~945 mg/L (48h).[1][7]
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Biodegradability: Readily biodegradable (>70% degradation in 28 days via Zahn-Wellens

test).[1][7]

Bioaccumulation: Low potential (BCF < 100).[1][7]

Guidance: Do not allow undiluted product to reach ground water, water courses, or sewage

systems.[1]

Handling & Risk Mitigation Protocols
Personal Protective Equipment (PPE)[1]

Respiratory: Use a NIOSH-approved respirator (type OV/AG) if ventilation is insufficient or if

heating the compound.[1]

Skin: Nitrile rubber gloves (minimum thickness 0.11 mm).[1] Breakthrough time > 480 min.[1]

Eyes: Chemical safety goggles.[1] Face shield recommended if pouring large volumes.[1]

Spill Response Workflow
Evacuate & Ventilate: Remove ignition sources.

Contain: Use sand or vermiculite.[1] Do not use sawdust (combustible).[1]

Neutralize: Wash area with 60-70% ethanol followed by soap and water (solubility is poor in

pure water).[1]

Disposal: Incineration in a chemical waste facility equipped with an afterburner and scrubber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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